Cas no 2228430-09-7 (2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine)
2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine
- 2228430-09-7
- 2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine
- EN300-1788106
-
- Inchi: 1S/C12H14N2S/c13-9-7-8(9)5-6-12-14-10-3-1-2-4-11(10)15-12/h1-4,8-9H,5-7,13H2
- InChI Key: QJAILXXAZFOEPO-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1CCC1CC1N
Computed Properties
- Exact Mass: 218.08776963g/mol
- Monoisotopic Mass: 218.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.2Ų
2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788106-1g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-5g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 5g |
$3894.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-10g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 10g |
$5774.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-0.05g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-0.1g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-0.25g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-0.5g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-1.0g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1788106-2.5g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1788106-5.0g |
2-[2-(1,3-benzothiazol-2-yl)ethyl]cyclopropan-1-amine |
2228430-09-7 | 5g |
$3894.0 | 2023-05-26 |
2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine
Exploring the Properties and Applications of 2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine (CAS No. 2228430-09-7)
The compound 2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine (CAS No. 2228430-09-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and material science research. Its molecular architecture, featuring a benzothiazole moiety linked to a cyclopropylamine group, offers intriguing chemical and biological properties. Researchers are increasingly exploring its potential as a building block for novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
One of the key reasons for the growing attention on 2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine is its versatility in medicinal chemistry. The benzothiazole scaffold is known for its broad pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. When combined with the cyclopropylamine group, this compound exhibits enhanced bioavailability and metabolic stability, making it a promising candidate for drug discovery programs. Recent studies have highlighted its potential in targeting neurodegenerative diseases, a hot topic in current biomedical research.
In addition to its pharmaceutical applications, CAS No. 2228430-09-7 has also found use in material science. The benzothiazole ring system is a common motif in fluorescent dyes and organic semiconductors. Researchers are investigating its incorporation into advanced materials for optoelectronic devices, such as OLEDs and sensors. This dual applicability in both life sciences and high-tech industries underscores the compound's significance.
The synthesis of 2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine involves multi-step organic reactions, often starting from commercially available 2-aminothiophenol derivatives. Optimizing the yield and purity of this compound is a focus area for chemists, as it directly impacts its performance in downstream applications. Recent advancements in green chemistry have also prompted efforts to develop more sustainable synthetic routes, aligning with the global push for environmentally friendly production methods.
From a commercial perspective, the demand for CAS No. 2228430-09-7 is steadily increasing, driven by its potential in personalized medicine and smart materials. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. Quality control, including rigorous analytical testing and spectroscopic characterization, ensures that the compound meets the high standards required for research and development purposes.
Looking ahead, the future of 2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine appears bright. Ongoing studies are exploring its interactions with various biological targets, as well as its behavior in different material matrices. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
2228430-09-7 (2-2-(1,3-benzothiazol-2-yl)ethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)